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Compound of Interest

Compound Name: Perthane
CAS No.: 72-56-0
Cat. No.: B1679655
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Perthane (CAS: 72-56-0), a formerly used organochlorine insecticide.[1][2] Adherence to these
procedures is critical to ensure personnel safety and environmental protection. Perthane is no
longer registered for use as a pesticide in the United States.[1][2]

Chemical and Physical Properties

A clear understanding of Perthane's physical and chemical properties is fundamental to its safe
handling. This data is crucial for anticipating its behavior under various laboratory conditions.
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Property Value Source
Molecular Formula CisH20Cl2 [3]
Molecular Weight 307.26 g/mol
Crystalline solid when pure;
Appearance technical grade is a light yellow
waxy solid.
Melting Point 56-57°C (133-135°F)
Boiling Point Decomposes before boiling.
Insoluble in water; soluble in
Solubility acetone, kerosene, and diesel

fuel.

Vapor Pressure

3.99E-06 mm Hg

Toxicity Data

Perthane is considered mildly toxic by ingestion but more hazardous via intravenous

administration. It is classified as a questionable carcinogen with experimental data showing

carcinogenic and tumorigenic effects.

Metric Value Species Route Source
Experimental

LD50 >5000 mg/kg ) Oral
Animals

LD50 6600 mg/kg Rat Oral

LD50 6600 mg/kg Mouse Oral

LD50 73 mg/kg Rat Intravenous

Procedural Guidance for Handling and Disposal

The following workflow provides step-by-step guidance for the safe handling and disposal of

Perthane in a laboratory setting.
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Perthane Handling and Disposal Workflow

Preparation and Handling

Start: Handling Perthane

Wear Appropriate PPE:
- NIOSH-approved half-face respirator
- Chemical protective gloves

- Boots
- Goggles

Handle in a well-ventilated area,
away from heat and alkalis.

Accident

Spill Response

Small Spill Occurs '4

Sfep3a

Y
Remove all sources of ignition.

iStep 3b

A
Dampen solid spill material
with 60-70% ethanol.

Step 3¢ Routine Use

v
Transfer dampened material to a
suitable container.

Step 3d

A,
( Use absorbent paper dampened with )
6 al.

0-70% ethanol to clean up remaining materi

Step 3¢

Y
Solvent wash contaminated surfaces
with 60-70% ethanol, followed by
soap and water.

Step 4

Disposal v

Prepare for Disposal

Seal contaminated materials in a
vapor-tight plastic bag.

Consult with environmental regulatory
agencies for guidance on acceptable
disposal practices.

Dispose of as hazardous waste in
accordance with local, regional,
national, and international regulations.

End of Process

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of Perthane.
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Personal Protective Equipment (PPE)

When handling Perthane, especially when weighing and diluting the neat chemical, the
following personal protective equipment is recommended:

» Respiratory Protection: A NIOSH-approved half-face respirator equipped with an organic
vapor/acid gas cartridge with a dust/mist filter.

o Hand Protection: Wear appropriate chemical protective gloves.
o Eye Protection: Chemical safety goggles are necessary to protect against splashes or dust.

» Skin and Body Protection: Wear chemical protective boots and appropriate lab clothing.

Storage

Perthane should be stored in a refrigerator, away from alkalis. It is sensitive to heat and can
decompose, which may lead to spontaneous combustion under certain conditions.

Spill Response

In the event of a small spill:

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.
o Dampen the Spill: Dampen the solid spill material with 60-70% ethanol.
» Containment: Transfer the dampened material into a suitable container for disposal.

e Final Cleanup: Use absorbent paper dampened with 60-70% ethanol to clean any remaining
material.

o Decontamination: Wash all contaminated surfaces with 60-70% ethanol followed by a soap
and water solution.

» Secure Waste: Seal all contaminated materials, including absorbent paper and any
contaminated clothing, in a vapor-tight plastic bag for disposal.

Disposal Plan
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The ultimate disposal of Perthane must be in accordance with all applicable environmental and

public health regulations.

Consult Regulations: Before attempting to dispose of Perthane waste, consult with
environmental regulatory agencies for guidance on acceptable disposal practices.

Hazardous Waste: Perthane and any materials contaminated with it should be treated as
hazardous waste.

Professional Disposal: It is recommended to use a licensed professional waste disposal
service to dispose of this chemical. The only acceptable disposal procedure for
organochlorine pesticides like Perthane is often incineration at high temperatures in
specialized facilities.

Container Disposal: Empty containers are considered hazardous waste and must be triple-
rinsed before disposal or recycling. The rinsate should be collected and disposed of as

hazardous waste. Programs like ChemClear may be available for the disposal of unwanted
chemicals. Always check the product label for specific "Storage and Disposal” instructions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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